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Compound of Interest

Compound Name: 3-Hydroxyhexadecanoic acid

Cat. No.: B164411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure, chemical
properties, and biological significance of 3-Hydroxyhexadecanoic acid. The information is
curated for professionals in research, science, and drug development to facilitate a deeper
understanding and application of this multifaceted fatty acid.

Core Molecular Structure

3-Hydroxyhexadecanoic acid, also known as 3-hydroxypalmitic acid, is a long-chain
saturated fatty acid.[1][2] Its fundamental structure consists of a sixteen-carbon backbone,
characteristic of hexadecanoic acid (palmitic acid), with a hydroxyl (-OH) group substituted at
the third carbon position (C3) and a carboxyl (-COOH) group at the first carbon (C1).[1][2] This
substitution of a hydroxyl group is a key feature that imparts specific chemical and biological
properties to the molecule.

The IUPAC name for this compound is 3-hydroxyhexadecanoic acid.[2] It is also commonly
referred to by several synonyms, including B-hydroxyhexadecanoic acid and 3-hydroxypalmitic
acid.[2][3]

Stereoisomerism

The presence of a hydroxyl group on the third carbon atom makes this carbon a chiral center.
Consequently, 3-Hydroxyhexadecanoic acid exists as two distinct stereoisomers, or
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enantiomers:

* (R)-3-Hydroxyhexadecanoic acid: The 'R' configuration denotes a specific spatial
arrangement of the atoms around the chiral center.[4][5] This enantiomer is of particular
interest in biological systems.

* (S)-3-Hydroxyhexadecanoic acid: The 'S’ configuration is the mirror image of the (R)-
enantiomer.

The racemic mixture, containing equal amounts of both enantiomers, is often designated as
(DL)-3-Hydroxyhexadecanoic acid.[1][3] The specific stereochemistry of the molecule can
significantly influence its biological activity and role in metabolic pathways.[5]

Physicochemical Properties

The physicochemical properties of 3-Hydroxyhexadecanoic acid are summarized in the table
below. These properties are crucial for its handling, formulation, and application in experimental
and developmental settings.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b164411?utm_src=pdf-body
https://www.larodan.com/product/3r-hydroxyhexadecanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/3R-Hydroxypalmitic-acid
https://www.benchchem.com/product/b164411?utm_src=pdf-body
https://www.benchchem.com/product/b164411?utm_src=pdf-body
https://cymitquimica.com/cas/2398-34-7/
https://www.larodan.com/product/3-hydroxyhexadecanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/3R-Hydroxypalmitic-acid
https://www.benchchem.com/product/b164411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C16H3203 [11121[3]
Molecular Weight 272.42 g/mol [2][3]

CAS Number 2398-34-7 (for the racemic LI

mixture)

20595-04-4 (for the (R)-

: [41[5]

enantiomer)

Appearance White to off-white, waxy solid [1][6]

Melting Point 78-79 °C [6]

Boiling Point 405.0 £ 28.0 °C (Predicted) [6]
Soluble in DMF and DMSO (20
mg/ml), slightly soluble in

Solubility g/mi), slightly [1107]
ethanol (2.5 mg/ml), and
limited solubility in water.

pKa 4.38 £ 0.10 (Predicted) [6]

Biological Significance and Roles

3-Hydroxyhexadecanoic acid is not merely a simple fatty acid; it plays several critical roles in

various biological contexts:

o Component of Endotoxins: 3-Hydroxy fatty acids, including 3-Hydroxyhexadecanoic acid,

are integral components of Lipid A, the lipid portion of lipopolysaccharides (LPS) found in the

outer membrane of Gram-negative bacteria.[7] As such, they are often used as chemical

markers for the presence of endotoxins.[7]

o Metabolic Intermediate: In humans, (R)-3-Hydroxyhexadecanoic acid is an intermediate in

the biosynthesis of fatty acids.

o Metabolic Disorders: The accumulation of long-chain 3-hydroxy fatty acids is associated with

long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) and mitochondrial trifunctional
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protein deficiencies.[7][8] This accumulation can induce oxidative stress and lead to
mitochondrial dysfunction.[7]

Quorum Sensing: In some bacteria, such as Ralstonia solanacearum, the methyl ester of 3-
hydroxy palmitic acid acts as a quorum-sensing signal molecule, regulating genes involved
in virulence.[7]

e Anticancer Research: The conjugation of (R)-3-hydroxyalkanoic acids of varying chain

lengths with peptides has been shown to enhance their anti-cancer activity, suggesting a
potential application in drug development.[9]

Experimental Protocols: Synthesis

A common method for the synthesis of 3-Hydroxyhexadecanoic acid is the Reformatsky

reaction.[10] This reaction involves the treatment of an aldehyde or ketone with an a-halo ester

in the presence of metallic zinc.

General Protocol for the Synthesis of 3-Hydroxyhexadecanoic acid via Reformatsky

Reaction:

Reactant Preparation: The primary reactants are tetradecanal and an ester of a haloacetic
acid (e.g., ethyl bromoacetate).

Reaction Initiation: Activated zinc metal is added to the reactants in an appropriate solvent,
typically an ether such as diethyl ether or tetrahydrofuran.

Organozinc Formation: The zinc reacts with the ethyl bromoacetate to form an organozinc
intermediate, known as a Reformatsky enolate.

Nucleophilic Addition: This enolate then acts as a nucleophile, attacking the carbonyl carbon
of tetradecanal.

Hydrolysis: The resulting complex is hydrolyzed, typically with a dilute acid, to yield the [3-
hydroxy ester.

Saponification: The ester is then saponified (hydrolyzed under basic conditions) to produce
the sodium salt of 3-Hydroxyhexadecanoic acid.
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 Acidification: Finally, acidification of the salt yields the free 3-Hydroxyhexadecanoic acid.

 Purification: The final product is purified, often by recrystallization from a suitable solvent like
petroleum ether.[10]

Visualizations

Carbon Backbone

(1)
Hydroxyl Group

Figure 1: Molecular Structure of 3-Hydroxyhexadecanoic Acid

Click to download full resolution via product page

Caption: General structure of 3-Hydroxyhexadecanoic acid.
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Figure 2: Workflow for the Synthesis of 3-Hydroxyhexadecanoic Acid
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Caption: Synthesis workflow via the Reformatsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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